Cas no 2169800-95-5 (methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 2169800-95-5
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 5952355
• PubChem ID: 165527121
• Update Time: 2025-05-21

methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• methyl 2-[(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylidene]acetate
• EN300-1459861
• 2169800-95-5

• Inchi： 1S/C13H13BrO2/c1-8-6-9(7-12(15)16-2)10-4-3-5-11(14)13(8)10/h3-5,7-8H,6H2,1-2H3/b9-7-
• InChI Key： RBRSZVMSMSRVOE-CLFYSBASSA-N
• SMILES： BrC1=CC=CC2/C(=C\C(=O)OC)/CC(C)C=21

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate

Research Briefing on Methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS: 2169800-95-5)

The compound methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS: 2169800-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the role of methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate as a key intermediate in the synthesis of novel indene-based derivatives. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the bromo and methyl substituents on the indene core, along with the conjugated ester moiety, contributes to the compound's reactivity and potential as a pharmacophore.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate via a palladium-catalyzed cross-coupling reaction. The study reported a high yield (85%) and excellent stereoselectivity, making this method a viable option for large-scale production. Furthermore, the compound was evaluated for its inhibitory activity against cyclooxygenase-2 (COX-2), showing promising results with an IC50 value of 0.8 µM.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate was utilized as a precursor for the development of novel anticancer agents. The study revealed that derivatives of this compound exhibited potent cytotoxicity against a panel of cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with GI50 values ranging from 1.2 to 3.5 µM. Molecular docking studies suggested that these compounds likely interact with the ATP-binding site of protein kinases, thereby inhibiting cell proliferation.

In addition to its therapeutic potential, methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate has also been explored for its role in material science. A recent study in ACS Applied Materials & Interfaces demonstrated its utility as a building block for organic semiconductors. The compound's conjugated system and electron-withdrawing ester group were found to enhance charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs).

Despite these promising findings, challenges remain in the clinical translation of methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and biological activity make it a valuable asset in the toolkit of medicinal chemists and researchers.

In conclusion, methyl 2-(1Z)-4-bromo-3-methyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS: 2169800-95-5) represents a promising scaffold for the development of novel therapeutic agents and functional materials. Continued research into its synthesis, mechanism of action, and applications will undoubtedly yield further insights and opportunities for innovation in the chemical biology and pharmaceutical industries.